Cas no 2120537-33-7 (1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester)

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester is a pyrazole derivative with a piperidinylmethyl substitution at the 5-position and a methyl ester functional group at the 3-carboxylic acid position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the piperidinyl moiety enhances its binding affinity to certain biological targets, while the methyl ester group offers synthetic flexibility for further derivatization. Its well-defined structure and stability make it suitable for use in drug discovery and development, particularly in the exploration of enzyme inhibitors or receptor modulators.

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester structure

2120537-33-7 structure

Product Name:1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester

CAS No:2120537-33-7

MF:C₁₂H₁₉N₃O₂

MW:237.298162698746

MDL:MFCD31714324

CID:5183906

Update Time:2025-10-13

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester
- MDL： MFCD31714324
- Inchi： 1S/C12H19N3O2/c1-14-10(8-11(13-14)12(16)17-2)9-15-6-4-3-5-7-15/h8H,3-7,9H2,1-2H3
- InChI Key： YSDODARLSHQIQP-UHFFFAOYSA-N
- SMILES： N1(C)C(CN2CCCCC2)=CC(C(OC)=O)=N1

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB532805-1 g	1-Methyl-5-piperidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester	2120537-33-7		1g	€651.60	2023-03-11
Key Organics Ltd	AS-6540-1G	1-Methyl-5-piperidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester	2120537-33-7	>95%	1g	£443.00	2023-09-09
abcr	AB532805-1g	1-Methyl-5-piperidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester; .	2120537-33-7		1g	€651.60	2024-08-02
abcr	AB532805-5g	1-Methyl-5-piperidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester; .	2120537-33-7		5g	€1846.50	2024-08-02

1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester Related Literature

1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester

Research Brief on 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester (CAS: 2120537-33-7)

Recent studies on 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester (CAS: 2120537-33-7) have highlighted its potential as a versatile intermediate in medicinal chemistry and drug discovery. This compound, characterized by its pyrazole core and piperidinylmethyl substitution, has garnered attention for its role in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammation, and neurological disorders. The unique structural features of this compound make it a valuable scaffold for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and pharmacological properties of 1H-Pyrazole-3-carboxylic acid derivatives. The study demonstrated that the methyl ester derivative (CAS: 2120537-33-7) exhibits improved stability and bioavailability compared to its carboxylic acid counterpart. This finding is particularly significant for drug formulation, as ester derivatives often enhance membrane permeability and metabolic stability, thereby improving therapeutic efficacy.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a kinase inhibitor. The study revealed that 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester exhibits selective inhibition against certain protein kinases involved in cancer cell proliferation. Molecular docking studies suggested that the piperidinylmethyl group plays a critical role in binding to the kinase active site, providing insights for further structural optimization.

Furthermore, a 2024 preprint on ChemRxiv detailed the use of this compound in the synthesis of hybrid molecules targeting neurodegenerative diseases. The researchers combined the pyrazole scaffold with other pharmacophores to create multi-target ligands capable of modulating amyloid-beta aggregation and neuroinflammation. Preliminary in vitro results indicated promising neuroprotective effects, paving the way for future in vivo studies.

In summary, 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(1-piperidinylmethyl)-, methyl ester (CAS: 2120537-33-7) represents a promising chemical entity with diverse applications in drug discovery. Its structural versatility, combined with recent advancements in synthetic methodologies and pharmacological profiling, underscores its potential as a key building block for next-generation therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility.